Cas no 1805516-26-0 (5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide)

• Product Name: 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide
• CAS No: 1805516-26-0
• MF: C₈H₆BrF₄NO
• MW: 288.036955356598
• CID: 4982270
• Update Time: 2025-06-08

5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6BrF4NO/c9-3-4-1-5(14)2-6(7(4)10)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： DOEJIBZQWSKJGU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1F)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Additional information on 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide

Introduction to 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide (CAS No. 1805516-26-0)

5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1805516-26-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of benzyl bromides featuring distinct fluorinated and trifluoromethoxy substituents, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of fluorine atoms and other functional groups in this molecule imparts specific electronic and steric characteristics, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The significance of 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide lies in its utility as a building block for the development of novel therapeutic agents. The presence of both amino and bromo functional groups provides multiple points for chemical modification, enabling the construction of complex scaffolds through condensation, coupling, or substitution reactions. Such versatility is particularly advantageous in drug discovery pipelines where rapid diversification of molecular structures is often required to identify lead compounds with optimized pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacological properties compared to their non-fluorinated counterparts. The introduction of fluorine atoms at specific positions in a molecule can significantly influence its bioavailability, lipophilicity, and interaction with biological targets. For instance, the 2-fluoro and 3-trifluoromethoxy substituents in 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide are known to modulate electronic effects and steric hindrance, which can be exploited to fine-tune the biological activity of derived compounds.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers, inflammatory diseases, and other disorders. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By incorporating 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide into the structure of kinase inhibitors, researchers can achieve higher selectivity and potency by leveraging the unique interactions between fluorinated aromatic rings and target proteins. The amino group can form hydrogen bonds with key residues in the active site, while the bromo group can participate in halogen bonding or electrostatic interactions, further enhancing binding affinity.

Moreover, the growing interest in fragment-based drug design has highlighted the importance of small molecules like 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide as starting points for generating novel drug candidates. Fragment-based approaches rely on identifying small molecules with high affinity for biological targets and then combining them through iterative cycles of linking and optimization. The structural features of this compound make it an ideal candidate for such strategies, as it can serve as a core scaffold upon which additional functional groups are appended to improve pharmacological properties.

Recent advancements in computational chemistry have further accelerated the use of 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide in drug discovery. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level, enabling them to design derivatives with enhanced activity or reduced toxicity before conducting expensive experimental assays. This predictive capability has been instrumental in streamlining drug development pipelines and reducing time-to-market for new therapies.

The role of fluorine-containing compounds extends beyond kinase inhibitors; they are also prevalent in antiviral, antibacterial, and anti-inflammatory agents. The ability to introduce fluorine atoms into molecular structures provides chemists with a powerful tool for modulating biological activity. For example, fluoroaromatics have been shown to improve drug resistance profiles by enhancing binding to enzymes or receptors while minimizing off-target effects. This makes 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide a versatile building block for designing next-generation therapeutics that address unmet medical needs.

In conclusion, 5-Amino-2-fluoro-3-(trifluoromethoxy)benzyl bromide (CAS No. 1805516-26-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug development. Its role as an intermediate for synthesizing kinase inhibitors, fragment-based drug candidates, and other therapeutic agents underscores its importance in modern medicinal biology. As research continues to uncover new applications for fluorinated aromatic compounds like this one, their impact on global health is likely to grow even further.